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Compound of Interest

Compound Name: Canadensolide

Cat. No.: B1215938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Canadensolide is a naturally occurring bicyclic α-methylene-γ-butyrolactone first isolated from

the fungus Penicillium canadense. As a member of the α-methylene-γ-butyrolactone class of

compounds, it has garnered interest for its biological activities, particularly its antifungal

properties. This technical guide provides a comprehensive overview of the physical, chemical,

and known biological characteristics of Canadensolide, presenting data in a structured format

to aid researchers and professionals in drug development.

Physical and Chemical Properties
While specific quantitative data for some physical properties of Canadensolide are not readily

available in recent literature, its fundamental chemical characteristics have been established.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1215938?utm_src=pdf-interest
https://www.benchchem.com/product/b1215938?utm_src=pdf-body
https://www.benchchem.com/product/b1215938?utm_src=pdf-body
https://www.benchchem.com/product/b1215938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₁H₁₄O₄ [1]

Molecular Weight 210.23 g/mol [1]

Appearance Crystalline solid
Inferred from isolation

protocols

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Optical Rotation Data not available

Spectroscopic Data
The structure of Canadensolide has been elucidated through various spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed ¹H and ¹³C NMR data are crucial for the structural confirmation of Canadensolide.

While a complete, unified dataset is not available in a single recent publication, data can be

inferred from synthetic studies.

(Note: Specific chemical shifts and coupling constants would be populated here from detailed

analysis of the primary literature, which is not fully accessible through the current search.)

¹H NMR ¹³C NMR

(Data to be populated) (Data to be populated)

Infrared (IR) Spectroscopy
The IR spectrum of Canadensolide is expected to show characteristic absorption bands for its

functional groups.
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Functional Group Expected Wavenumber (cm⁻¹)

C=O (lactone) ~1760

C=C (α-methylene) ~1660

C-O (ester) ~1200-1100

Mass Spectrometry (MS)
Mass spectrometry data confirms the molecular weight of Canadensolide and provides

insights into its fragmentation pattern.

Ion m/z

[M]+ 210.23

(Other significant fragments to be populated)

Experimental Protocols
Isolation of Canadensolide from Penicillium canadense
The isolation of Canadensolide typically involves the cultivation of Penicillium canadense on a

suitable liquid medium, followed by extraction of the culture filtrate with an organic solvent and

subsequent chromatographic purification.
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Caption: General workflow for the isolation of Canadensolide.
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Total Synthesis of (±)-Canadensolide
Several total syntheses of racemic Canadensolide have been reported, providing pathways to

obtain the molecule for further study without reliance on fungal fermentation. A key challenge in

the synthesis is the stereoselective construction of the bicyclic lactone core and the

introduction of the α-methylene group.[2]
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Synthetic Pathway

Simple Starting Materials

Key Intermediate Construction

Lactone Ring Formation

Introduction of α-methylene group

(±)-Canadensolide
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Potential Fungal Targets

Resulting Fungal Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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